2,5-Dichloropyridin-4-amine

• IUPAC Name: 2,5-dichloropyridin-4-amine
• InChI: InChI=1S/C5H4Cl2N2/c6-3-2-9-5(7)1-4(3)8/h1-2H,(H2,8,9)
• InChI Key: HBJPCBYDFZOSOT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1Cl)Cl)N
• Molecular Formula: C5H4Cl2N2
• DSSTOX Substance ID: DTXSID60624367
• Molecular Weight: 163.00 g/mol
• CAS RN: 405230-82-2

Description

2,5-Dichloropyridin-4-amine (2,5-DCP) is a heterocyclic compound with a wide range of applications in the chemical, pharmaceutical, and food industries. It is a key component in the synthesis of several pharmaceuticals and is used as an ingredient in food preservatives, insecticides, and other products. 2,5-DCP is also used in scientific research, particularly in the fields of biochemistry and physiology. This article will discuss the synthesis method of 2,5-DCP, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Palladium-Catalyzed Aminations

Palladium-catalyzed aminations have been identified as a valuable strategy for the selective introduction of aromatic and heteroaromatic amines, including aminopyridines and aminodiazines, on dichloropyridines. The use of mild amination conditions results in maximum selectivity and excellent functional group tolerance for base-sensitive groups (Maria et al., 2001). Similarly, selective amination of polyhalopyridines catalyzed by a palladium-Xantphos complex, specifically 5-bromo-2-chloropyridine, predominantly yields 5-amino-2-chloropyridine with excellent chemoselectivity (Jianguo Ji et al., 2003).

Buchwald—Hartwig Amination

The highly regioselective Buchwald–Hartwig amination at C-2 of the easily accessible 2,4-dichloropyridine with various anilines and heterocyclic amines provides a straightforward approach to 4-chloro-N-phenylpyridin-2-amines. These intermediates further undergo Buchwald–Hartwig amination at a higher temperature to facilitate rapid exploration of the chemical space at C-4 and to provide a library of 2,4-bisaminopyridines (Williams, E., 2013).

Synthesis and Properties of Energetic Materials

A novel thermally stable energetic material, 4-amino-2, 6-bis(5-amino-1H-tetrazol)-3, 5-dinitropyridine(ABDP), was synthesized using 4-amino-2, 6-dichloropyridine as a raw material. This compound exhibits significant thermal stability and potential for high-performance applications, with detailed studies on its thermal properties and predicted detonation parameters (Jiufu Zhou et al., 2017).

Safety and Hazards

The compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Biochemical Analysis

Biochemical Properties

2,5-Dichloropyridin-4-amine plays a significant role in biochemical reactions, particularly in the inhibition of specific enzymes. It interacts with enzymes such as kinases and phosphatases, altering their activity and impacting various signaling pathways. The compound’s interaction with proteins and other biomolecules is primarily through hydrogen bonding and hydrophobic interactions, which stabilize the enzyme-inhibitor complex .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can inhibit the activity of certain kinases, leading to altered phosphorylation states of key signaling proteins. This, in turn, affects downstream signaling pathways and cellular responses .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. The compound binds to the active site of target enzymes, inhibiting their activity. This inhibition can occur through competitive or non-competitive mechanisms, depending on the specific enzyme and the nature of the interaction. Additionally, this compound can influence gene expression by modulating transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific storage conditions but may degrade over extended periods, leading to reduced efficacy in biochemical assays .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects by modulating specific biochemical pathways. At higher doses, it can cause toxic or adverse effects, such as cellular toxicity and organ damage. Threshold effects have been observed, where the compound’s impact significantly changes beyond a certain dosage level .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. The compound can affect metabolic flux and metabolite levels, influencing overall cellular metabolism. Specific enzymes, such as cytochrome P450, play a crucial role in the biotransformation of this compound .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. The compound’s distribution can affect its bioavailability and efficacy in biochemical assays .

Subcellular Localization

This compound exhibits specific subcellular localization, which influences its activity and function. Targeting signals and post-translational modifications direct the compound to particular compartments or organelles within the cell. This localization is essential for its interaction with target biomolecules and the modulation of cellular processes .